Cas no 61957-13-9 (1H-Inden-1-one, 2,3-dihydro-2-methyl-2-(1-piperidinyl)-, oxime)
61957-13-9 structure
Product Name:1H-Inden-1-one, 2,3-dihydro-2-methyl-2-(1-piperidinyl)-, oxime
CAS No:61957-13-9
MF:C15H20N2O
MW:244.332103729248
CID:462491
PubChem ID:71391051
Update Time:2025-04-19
1H-Inden-1-one, 2,3-dihydro-2-methyl-2-(1-piperidinyl)-, oxime Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-1-one, 2,3-dihydro-2-methyl-2-(1-piperidinyl)-, oxime
- N-(2-methyl-2-piperidin-1-yl-3H-inden-1-ylidene)hydroxylamine
- 61957-13-9
- N-[2-Methyl-2-(piperidin-1-yl)-2,3-dihydro-1H-inden-1-ylidene]hydroxylamine
- DTXSID80812941
-
- Inchi: 1S/C15H20N2O/c1-15(17-9-5-2-6-10-17)11-12-7-3-4-8-13(12)14(15)16-18/h3-4,7-8,18H,2,5-6,9-11H2,1H3
- InChI Key: GYRVOEKGZCBYRQ-UHFFFAOYSA-N
- SMILES: ON=C1C2C=CC=CC=2CC1(C)N1CCCCC1
Computed Properties
- Exact Mass: 244.1577
- Monoisotopic Mass: 244.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 35.8Ų
Experimental Properties
- PSA: 35.83
1H-Inden-1-one, 2,3-dihydro-2-methyl-2-(1-piperidinyl)-, oxime Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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